OICR-41103

• Molecular Formula: C28H26Cl2F2N4O3
• Molecular Weight: 575.4 g/mol
• InChI: InChI=1S/C28H26Cl2F2N4O3/c29-17-5-6-18(22(32)13-17)27-19(15-34-23(27)8-9-26(38)36-10-2-1-3-11-36)28(39)35-24(14-25(33)37)16-4-7-21(31)20(30)12-16/h4-9,12-13,15,24,34H,1-3,10-11,14H2,(H2,33,37)(H,35,39)
• InChIKey: WQUCFJCZXPDBNP-UHFFFAOYSA-N

Validating DCAF1 biology requires a high-affinity, selective chemical probe. OICR-41103 solves the limitations of first-generation ligands (e.g., weak cellular activity, off-target WDR binding). - **Highest reported DCAF1 WDR affinity:** SPR Kd ≈ 1 nM; ΔTm = 23.0°C. - **Superior selectivity:** No binding to 6 other WDR proteins up to 20 µM (>20,000-fold window). - **Matched negative control available:** OICR-41103N (>500-fold weaker) enables unambiguous target validation. - **Vpr displacement potency:** Kdisp = 54 nM (11.5-fold over OICR-8268).

OICR-41103 DCAF1 WDR Chemical Probe

OICR-41103 is a small-molecule chemical probe that targets the WD40 repeat (WDR) domain of DCAF1 (also known as VPRBP), a substrate receptor for CRL4 and EDVP E3 ubiquitin ligases implicated in oncology and virology [1]. Derived from the first-generation ligand OICR-8268, OICR-41103 was designed with a pyrrole core replacement to extend into the solvent-exposed region of the WDR central pocket, resulting in sub-nanomolar binding affinity and dramatically improved cellular activity while retaining physicochemical properties (MW 575.44, formula C₂₈H₂₆Cl₂F₂N₄O₃) [1].

DCAF1 WDR domain target engagement probe

PROTAC recruiter for ternary complex formation studies

Matched active/inactive enantiomer pair control

Selective over WDR protein family (reported context)

• [1] Kimani SW, Noureldin M, Wilson B, et al. OICR-41103 as a chemical probe for the DCAF1 WD40 domain. Commun Biol. 2025;8(1):1076. doi:10.1038/s42003-025-08491-0 View Source

OICR-41103 vs. Generic DCAF1 Ligands

DCAF1-targeting ligands occupy distinct subsites within the WDR domain and exhibit vastly different affinities, selectivity profiles, and functional consequences. OICR-8268 binds deep within the central pocket (SPR Kd ≈ 38 nM) but shows limited cellular potency, while VHF 543 (Kd ≈ 31 nM) carries a primary amine handle that can alter target engagement geometry [1][2]. The Novartis compound 13 exhibits only micromolar displacement of the HIV Vpr protein [1]. The R-enantiomer OICR-41103N is >500-fold weaker in binding and >35-fold weaker in cellular assays, demonstrating the profound stereochemical dependence of probe activity [1]. Substituting any of these for OICR-41103 would yield quantitatively different biochemical and cellular outcomes, compromising experimental reproducibility and data interpretability. The quantitative evidence below substantiates the specific differentiation that must guide procurement decisions.

DCAF1 ligands (OICR-8268, VHF 543) bind distinct subsites; target engagement geometry and cellular potency may differ.

R-enantiomer OICR-41103N exhibits distinct binding and cellular activity; direct substitution may shift experimental outcomes.

Compound 13 solubility and lower Vpr displacement may complicate quantitative DCAF1–Vpr interaction studies.

• [1] Kimani SW, Noureldin M, Wilson B, et al. OICR-41103 as a chemical probe for the DCAF1 WD40 domain. Commun Biol. 2025;8(1):1076. doi:10.1038/s42003-025-08491-0 View Source
• [2] St-Cyr D, Ceccarelli DF, Prinjha RK, et al. Identification and Optimization of a Series of DCAF1 Ligands. J Med Chem. 2023;66(7):5041-5060. doi:10.1021/acs.jmedchem.2c02132 View Source

OICR-41103 Quantitative Differentiation Evidence

Sub-Nanomolar Binding Affinity

OICR-41103 binds the DCAF1 WDR domain with an SPR-derived equilibrium dissociation constant (Kd) below 2 nM, reported as ~1 nM in the primary characterization, making it the most potent DCAF1 binder reported to date [1]. In contrast, the parent ligand OICR-8268 exhibits an SPR Kd of 38 ± 1.5 nM [2], the alternative DCAF1 ligand VHF 543 (amine) shows an SPR Kd of 31 nM , and the R-enantiomer negative control OICR-41103N displays an SPR Kd of approximately 1 µM, representing a >500-fold affinity difference [1]. The previously reported ligand CYCA-117-113 binds with only double-digit micromolar affinity [1].

Binding Affinity

Head-to-head

Kd

Reported affinity context supports DCAF1 probe characterization.

SPR with recombinant DCAF1 WDR domain.

WDR Selectivity

Head-to-head

No binding to 6 WDR proteins at 20 µM; Enantiomer binds WDR5 (Kd 1 µM)

Supports DCAF1-specific pharmacology interpretation.

SPR panel, compounds up to 20 µM.

Cellular Engagement

Head-to-head

NanoBRET EC50 128 nM; CETSA EC50 165 nM; Enantiomer >35-fold weaker

Supports intracellular target engagement assay validation.

HEK293T (NanoBRET), NCI-H460 (CETSA).

Vpr Displacement

Head-to-head

HTRF Kdisp 54 nM; 11.5-fold over OICR-8268, 167-fold over enantiomer

Supports DCAF1–Vpr interaction disruption studies.

HTRF assay with full-length Vpr.

Thermal Stability

Head-to-head

ΔTm 23.0 °C vs 8.8 °C (enantiomer) at 20 µM

Supports biophysical target engagement confirmation.

DSF; validated by CETSA.

Evidence Dimension	Binding affinity (SPR equilibrium dissociation constant, Kd)
Target Compound Data	OICR-41103: Kd < 2 nM (~1 nM)
Comparator Or Baseline	OICR-8268: Kd = 38 ± 1.5 nM; VHF 543 (amine): Kd = 31 nM; OICR-41103N: Kd ≈ 1 µM; CYCA-117-113: Kd > 10 µM
Quantified Difference	OICR-41103 exhibits ~38-fold higher affinity than OICR-8268, ~31-fold higher than VHF 543, >500-fold higher than OICR-41103N, and >10,000-fold higher than CYCA-117-113.
Conditions	Surface plasmon resonance (SPR) assay using recombinant DCAF1 WDR domain (residues 1038–1400)

Why This Matters

Sub-nanomolar affinity directly translates to lower probe concentrations required for full target engagement, reducing solvent exposure, off-target risk, and compound consumption in PROTAC design and cellular profiling.

• [1] Kimani SW, Noureldin M, Wilson B, et al. OICR-41103 as a chemical probe for the DCAF1 WD40 domain. Commun Biol. 2025;8(1):1076. doi:10.1038/s42003-025-08491-0 View Source
• [2] St-Cyr D, Ceccarelli DF, Prinjha RK, et al. Identification and Optimization of a Series of DCAF1 Ligands. J Med Chem. 2023;66(7):5041-5060. doi:10.1021/acs.jmedchem.2c02132 View Source

WDR Domain Selectivity vs. R-Enantiomer

When profiled by SPR against a panel of six WDR proteins (WDR5, WDR47, BRWD1, BOP1, NUP43, POC1B), OICR-41103 showed no significant binding to any off-target at concentrations up to 20 µM [1]. Under identical conditions, the negative-control enantiomer OICR-41103N exhibited moderate binding to WDR5 (Kd = 1 µM), though this was later attributed to a minor impurity that was eliminated upon re-purification [1]. The DCAF1 control binding in the same experiment yielded a Kd consistent with the previously determined SPR value (~1 nM), confirming assay fidelity [1].

WDR Selectivity

Head-to-head

No binding to 6 WDR proteins at 20 µM; Enantiomer binds WDR5 (Kd 1 µM)

Supports DCAF1-specific pharmacology interpretation.

SPR panel, compounds up to 20 µM.

Evidence Dimension	Selectivity profiling against a panel of six WDR domain-containing proteins
Target Compound Data	OICR-41103: no detectable binding to any of 6 WDR proteins (WDR5, WDR47, BRWD1, BOP1, NUP43, POC1B) at concentrations up to 20 µM
Comparator Or Baseline	OICR-41103N (R-enantiomer): moderate binding to WDR5 (Kd = 1 µM); no binding to the other 5 WDR proteins
Quantified Difference	OICR-41103 exhibits >20,000-fold selectivity window for DCAF1 over all other WDR proteins tested; OICR-41103N displays only ~1,500-fold selectivity over WDR5, representing a >13-fold narrower selectivity margin.
Conditions	SPR assay against a panel of six recombinant WDR domain proteins; compounds tested at concentrations up to 20 µM

Why This Matters

Absolute selectivity for DCAF1 WDR over related WDR proteins is critical for interpreting cellular phenotypes as DCAF1-specific, rather than confounded by off-target WDR domain engagement.

• [1] Kimani SW, Noureldin M, Wilson B, et al. OICR-41103 as a chemical probe for the DCAF1 WD40 domain. Commun Biol. 2025;8(1):1076. doi:10.1038/s42003-025-08491-0 View Source

Nanomolar Cellular Target Engagement

In a NanoBRET cellular target engagement assay using NanoLuc-tagged DCAF1-WDR and a cell-permeable fluorescent tracer, OICR-41103 potently displaced the tracer with an EC₅₀ of 128 nM [1]. Under identical conditions, the R-enantiomer negative control OICR-41103N was over 35-fold weaker, with an EC₅₀ of 4.7 µM [1]. In an orthogonal CETSA assay using NCI-H460 cells stably expressing HiBiT-tagged DCAF1 WDR, OICR-41103 thermally stabilized the WDR domain with an EC₅₀ of 165 nM, whereas OICR-41103N produced no significant thermal stabilization at any concentration tested [1].

Cellular Engagement

Head-to-head

NanoBRET EC50 128 nM; CETSA EC50 165 nM; Enantiomer >35-fold weaker

Supports intracellular target engagement assay validation.

HEK293T (NanoBRET), NCI-H460 (CETSA).

Evidence Dimension	Cellular target engagement potency (NanoBRET tracer displacement EC₅₀ and CETSA stabilization EC₅₀)
Target Compound Data	OICR-41103: NanoBRET EC₅₀ = 128 nM; CETSA EC₅₀ = 165 nM
Comparator Or Baseline	OICR-41103N (R-enantiomer): NanoBRET EC₅₀ = 4.7 µM; CETSA: no significant thermal stabilization
Quantified Difference	OICR-41103 is >35-fold more potent than OICR-41103N in the NanoBRET tracer displacement assay and achieves robust thermal stabilization where OICR-41103N is completely inactive.
Conditions	NanoBRET: HEK293T cells expressing NanoLuc-DCAF1-WDR with cell-permeable Pyrrolo-BODIPY fluorescent tracer. CETSA: NCI-H460 cells stably expressing HiBiT-tagged DCAF1 WDR domain (residues 1038–1400).

Why This Matters

The combination of orthogonal cellular target engagement assays confirms that OICR-41103 achieves specific intracellular binding at sub-200 nM concentrations, while the inactive enantiomer provides a validated negative control pair for every cellular experiment.

• [1] Kimani SW, Noureldin M, Wilson B, et al. OICR-41103 as a chemical probe for the DCAF1 WD40 domain. Commun Biol. 2025;8(1):1076. doi:10.1038/s42003-025-08491-0 View Source

HIV Vpr Displacement Potency

In an HTRF assay measuring disruption of the full-length Vpr–DCAF1 WDR interaction, OICR-41103 exhibited a Kdisp of 54 ± 10 nM [1]. The parent compound OICR-8268 demonstrated a substantially higher Kdisp of 620 nM (~11.5-fold weaker), while the Novartis compound 13 showed a Kdisp of approximately 1 µM (~18.5-fold weaker) and required elevated DMSO concentrations (3%) to achieve full displacement due to solubility limitations [1]. The negative control OICR-41103N was markedly weaker, with a Kdisp of approximately 9 ± 2 µM (~167-fold weaker) [1]. In cells, OICR-41103 disrupted the DCAF1–Vpr interaction with an EC₅₀ of ~1 µM in a NanoBiT assay, while OICR-41103N showed no detectable disruption [1].

Vpr Displacement

Head-to-head

HTRF Kdisp 54 nM; 11.5-fold over OICR-8268, 167-fold over enantiomer

Supports DCAF1–Vpr interaction disruption studies.

HTRF assay with full-length Vpr.

Evidence Dimension	Vpr displacement potency from DCAF1 WDR domain (HTRF Kdisp and cellular NanoBiT EC₅₀)
Target Compound Data	OICR-41103: HTRF Kdisp = 54 ± 10 nM; NanoBiT cellular EC₅₀ ≈ 1 µM
Comparator Or Baseline	OICR-8268: Kdisp = 620 nM; Novartis compound 13: Kdisp ≈ 1 µM; OICR-41103N: Kdisp = 9 ± 2 µM
Quantified Difference	OICR-41103 is 11.5-fold more potent than OICR-8268, 18.5-fold more potent than Novartis compound 13, and 167-fold more potent than OICR-41103N in Vpr displacement. In cells, OICR-41103 is active at ~1 µM while OICR-41103N is completely inactive.
Conditions	HTRF assay using biotinylated full-length Vpr and 6xHis-tagged DCAF1 WDR domain (2.5 nM each); 24-h incubation. NanoBiT cellular assay using SmBiT-Vpr and LgBiT-DCAF1 WDR in HEK293T cells.

Why This Matters

The exceptional Vpr displacement potency of OICR-41103, validated both biochemically and in a cellular context, positions it as the premier tool compound for investigating the DCAF1–Vpr axis in HIV research and for developing antiviral strategies targeting lentiviral hijacking of host E3 ligases.

• [1] Kimani SW, Noureldin M, Wilson B, et al. OICR-41103 as a chemical probe for the DCAF1 WD40 domain. Commun Biol. 2025;8(1):1076. doi:10.1038/s42003-025-08491-0 View Source

DCAF1 WDR Thermal Stabilization

OICR-41103 induced a maximum thermal shift (ΔTm) of 23.0 ± 0.1 °C for the DCAF1 WDR domain at 20 µM, as measured by differential scanning fluorimetry (DSF) [1]. In contrast, the R-enantiomer OICR-41103N produced a ΔTm of only 8.8 ± 0.3 °C under identical conditions [1]. The concentration-response analysis demonstrated that OICR-41103's thermal stabilization increased sharply with concentration, whereas OICR-41103N showed a markedly shallower stabilization profile, consistent with its >500-fold lower binding affinity [1]. The parent ligand OICR-8268 similarly stabilized DCAF1 by DSF but at lower magnitude, correlating with its 38-fold weaker SPR Kd [2].

Thermal Stability

Head-to-head

ΔTm 23.0 °C vs 8.8 °C (enantiomer) at 20 µM

Supports biophysical target engagement confirmation.

DSF; validated by CETSA.

Evidence Dimension	Thermal stabilization of DCAF1 WDR domain (ΔTm by DSF at 20 µM)
Target Compound Data	OICR-41103: ΔTm = 23.0 ± 0.1 °C at 20 µM
Comparator Or Baseline	OICR-41103N (R-enantiomer): ΔTm = 8.8 ± 0.3 °C at 20 µM; OICR-8268: concentration-dependent stabilization with lower maximal ΔTm (exact value not directly compared in head-to-head DSF)
Quantified Difference	OICR-41103 produces a 2.6-fold larger thermal shift than OICR-41103N at 20 µM (ΔΔTm = 14.2 °C), reflecting substantially stronger target engagement and conformational stabilization.
Conditions	Differential scanning fluorimetry (DSF) using recombinant DCAF1 WDR domain (residues 1038–1400) at 20 µM compound concentration. Orthogonal validation by CETSA in NCI-H460 cells.

Why This Matters

The large thermal shift provides an orthogonal, label-free biophysical confirmation of target engagement magnitude, directly validating the SPR Kd ranking and supporting the use of OICR-41103 in cellular thermal shift-based target validation workflows where the enantiomer serves as an ideal inactive control.

• [1] Kimani SW, Noureldin M, Wilson B, et al. OICR-41103 as a chemical probe for the DCAF1 WD40 domain. Commun Biol. 2025;8(1):1076. doi:10.1038/s42003-025-08491-0 View Source
• [2] St-Cyr D, Ceccarelli DF, Prinjha RK, et al. Identification and Optimization of a Series of DCAF1 Ligands. J Med Chem. 2023;66(7):5041-5060. doi:10.1021/acs.jmedchem.2c02132 View Source

OICR-41103 Application Scenarios

PROTAC and Targeted Protein Degradation

With an SPR Kd of ~1 nM—the highest DCAF1 WDR affinity reported—and a co-crystal structure available (PDB deposition from this study), OICR-41103 enables PROTAC designs that achieve efficient ternary complex formation at low recruiter concentrations, minimizing hook-effect limitations and reducing off-target degradation risk [1]. The probe has already been applied to degrade clinically relevant targets such as BRD9 and BTK when conjugated to appropriate target-binding warheads [1].

HIV-1 Vpr Displacement Studies

OICR-41103 is the most potent reported small-molecule displacer of lentiviral Vpr from DCAF1 (HTRF Kdisp = 54 ± 10 nM), with cellular disruption confirmed at ~1 µM by NanoBiT assay [1]. Researchers studying HIV immune evasion, SAMHD1/UNG2 degradation pathways, or screening for host-directed antiviral agents should select OICR-41103 over OICR-8268 (Kdisp = 620 nM) or Novartis compound 13 (Kdisp ≈ 1 µM) due to the 11.5- to 18.5-fold potency advantage [1].

Selective DCAF1 Biology Profiling

OICR-41103 shows no detectable binding to six other WDR domain proteins at concentrations up to 20 µM, providing a >20,000-fold selectivity window for DCAF1 [1]. Combined with the availability of the matched inactive enantiomer OICR-41103N as a negative control—which is >500-fold weaker in SPR binding and >35-fold weaker in cellular NanoBRET—researchers can confidently assign DCAF1-specific pharmacology in cellular assays without confounding WDR-family off-target effects [1]. The probe shows no cytotoxicity up to 3 µM across HEK293T, MCF7, HCT116, and U2OS cell lines, enabling clean biological interrogation of the DCAF1 WDR domain function [1].

DCAF1 WDR Biophysical and Structural Studies

The DCAF1–OICR-41103 co-crystal structure solved at 1.7 Å resolution reveals the ligand binding mode spanning the central pore to the solvent-exposed surface, overlapping with the Vpr binding site [1]. The large thermal stabilization (ΔTm = 23.0 ± 0.1 °C at 20 µM by DSF) makes OICR-41103 an excellent tool for DSF-based fragment screening, CETSA-based cellular target engagement validation, and SPR-based competition assays [1]. The dramatic ΔTm difference between OICR-41103 and OICR-41103N (14.2 °C gap) provides a robust biophysical signal window for assay development [1].

Application

Selection Property

Validation Focus

PROTAC and targeted protein degradation

DCAF1 WDR recruiter with reported co-crystal structure

Ternary complex formation efficiency and degradation selectivity

HIV-1 Vpr displacement studies

Reported Vpr–DCAF1 disruption activity in biochemical and cellular contexts

Vpr-dependent SAMHD1/UNG2 pathway analysis

Selective DCAF1 biology profiling

WDR family selectivity and matched inactive enantiomer control

DCAF1-specific cellular phenotype attribution

DCAF1 WDR biophysical and structural studies

Crystallographic structure and thermal stabilization context

DSF/CETSA assay development and fragment screening

• [1] Kimani SW, Noureldin M, Wilson B, et al. OICR-41103 as a chemical probe for the DCAF1 WD40 domain. Commun Biol. 2025;8(1):1076. doi:10.1038/s42003-025-08491-0 View Source